Cas no 2247773-24-4 (N-(4-Aminobenzyl)biguanide)

• Product Name: N-(4-Aminobenzyl)biguanide
• CAS No: 2247773-24-4
• MF: C₉H₁₄N₆
• MW: 206.247660160065
• CID: 6794531
• PubChem ID: 135396339
• Update Time: 2025-05-20

N-(4-Aminobenzyl)biguanide Chemical and Physical Properties

Names and Identifiers

• 2247773-24-4
• SCHEMBL23135429
• SY238061
• MFCD31699919
• N-(4-Aminobenzyl)biguanide
• E70035
• DB-143761
• 2-[(4-aminophenyl)methyl]-1-(diaminomethylidene)guanidine
• Bz-Bg-H6

• Inchi： 1S/C9H14N6/c10-7-3-1-6(2-4-7)5-14-9(13)15-8(11)12/h1-4H,5,10H2,(H6,11,12,13,14,15)
• InChI Key： LKOZCPLGVMQJCW-UHFFFAOYSA-N
• SMILES： N(=C(/N)\N=C(/N)\N)/CC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 206.12799447g/mol
• Monoisotopic Mass: 206.12799447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 129Ų

Additional information on N-(4-Aminobenzyl)biguanide

N-(4-Aminobenzyl)biguanide: A Comprehensive Overview

N-(4-Aminobenzyl)biguanide, also known by its CAS number 2247773-24-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of biguanide, a class of compounds known for their versatile applications in drug design, polymer chemistry, and catalysis. The structure of N-(4-Aminobenzyl)biguanide consists of a biguanide moiety attached to a 4-aminobenzyl group, which introduces unique electronic and steric properties that make it highly functional in various chemical systems.

Recent studies have highlighted the potential of N-(4-Aminobenzyl)biguanide as a building block for advanced materials. Researchers have explored its ability to form supramolecular assemblies, which are critical for applications in nanotechnology and drug delivery systems. The compound's ability to self-assemble into well-defined structures has been attributed to its hydrogen bonding capabilities and the presence of aromatic rings, which facilitate π-π interactions. These findings underscore the importance of N-(4-Aminobenzyl)biguanide in the development of stimuli-responsive materials that can adapt to environmental changes.

In the realm of catalysis, N-(4-Aminobenzyl)biguanide has shown promise as a ligand for transition metal catalysts. Its nitrogen-rich structure provides coordination sites that enhance the activity and selectivity of catalysts in various organic transformations. For instance, recent research has demonstrated its effectiveness in asymmetric hydrogenation reactions, where it significantly improved enantioselectivity compared to traditional ligands. This advancement not only highlights the compound's versatility but also opens new avenues for sustainable chemical synthesis.

The synthesis of N-(4-Aminobenzyl)biguanide typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the condensation of 4-aminobenzaldehyde with guanidine hydrochloride under alkaline conditions, followed by further functionalization to introduce the desired substituents. The optimization of these synthetic routes has been a focus of recent studies, with researchers exploring greener methodologies that minimize waste and reduce environmental impact.

Another area where N-(4-Aminobenzyl)biguanide has garnered attention is in biomedical applications. Its ability to interact with biological molecules such as DNA and proteins has led to investigations into its potential as an anti-cancer agent. Preliminary studies suggest that the compound may inhibit key enzymes involved in cancer cell proliferation, making it a promising candidate for further drug development research. However, more extensive preclinical testing is required to validate these findings and establish its safety profile.

From an environmental perspective, N-(4-Aminobenzyl)biguanide's biodegradability and toxicity have been evaluated to ensure its safe use in industrial and biomedical settings. Recent toxicity studies indicate that the compound exhibits low acute toxicity in standard assays, which aligns with its potential for application in therapeutic contexts. Nonetheless, long-term ecological assessments are necessary to fully understand its impact on ecosystems.

In conclusion, N-(4-Aminobenzyl)biguanide (CAS No: 2247773-24-4) is a multifaceted compound with diverse applications across chemistry and biology. Its unique structural features enable it to serve as a versatile building block for advanced materials, efficient catalysts, and potential therapeutic agents. As research continues to uncover new properties and applications, N-(4-Aminobenzyl)biguanide is poised to play an increasingly important role in both academic and industrial settings.